PF-04701475

• Molecular Formula: C17H24FN3O3S
• Molecular Weight: 369.5 g/mol
• InChI: InChI=1S/C17H24FN3O3S/c1-12(2)25(22,23)19-11-14-10-16(20-24-14)13-5-6-17(15(18)9-13)21-7-3-4-8-21/h5-6,9,12,14,19H,3-4,7-8,10-11H2,1-2H3/t14-/m0/s1
• InChIKey: GEDXXRQLHWIBAD-AWEZNQCLSA-N

PF-04701475: Dihydroisoxazole AMPA Potentiator Overview

PF-04701475 (CAS 1488407-52-8) is a potent and selective positive allosteric modulator (PAM, or 'potentiator') of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor (AMPAR), a ligand-gated ion channel mediating fast excitatory neurotransmission in the CNS [1]. Discovered via structure-based drug design around the human GluA2 ligand-binding domain, PF-04701475 belongs to the dihydroisoxazole (DHI) chemotype and was developed by Pfizer as an in-vivo-pharmacology prototype . With an EC50 of 123 nM in functional AMPAR assays, it serves as a well-characterized chemical probe to explore AMPAR-mediated cognitive pharmacology .

Pathway AMPAR positive allosteric modulation studies

Phenotype High-impact desensitization blockade phenotype

Radioligand Chemotype-matched [³H]-probe for binding site occupancy studies

Structural GluA2 LBD co-crystal structure available (PDB 4LZ7)

• [1] Patel NC, Schwarz J, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. J Med Chem. 2013;56(22):9180-9191. doi:10.1021/jm401274b View Source

PF-04701475: Evidence Against Generic Substitution

AMPAR positive allosteric modulators are not functionally interchangeable. They segregate into low-impact (modest receptor deactivation slowing, e.g., aniracetam and first-generation ampakines such as CX-546) and high-impact (complete desensitization offset coupled with enhanced agonist binding affinity) phenotypes; PF-04701475 belongs to the high-impact dihydroisoxazole class, whereas many legacy tool compounds exhibit only low-impact pharmacology [1]. Beyond impact class, the DHI chemotype harbors a unique allosteric binding pocket on the GluA2 ligand-binding domain distinct from the sites engaged by benzamide- or tetrahydrofuran-ether-based potentiators, rendering potency, selectivity, and in vivo translatability inherently scaffold-dependent [2]. Simply substituting PF-04701475 with an alternative AMPAR PAM of similar reported EC50 thus risks confounding pharmacological interpretation, particularly in translational models where receptor kinetics, subunit selectivity, and bioactivation liabilities (e.g., the aniline motif present in PF-04701475 but eliminated in its optimized successor 16a) critically shape outcomes [3].

Impact class mismatch

High-impact DHI phenotype may not transfer to low-impact ampakines; desensitization blockade and agonist affinity modulation differ.

Distinct allosteric site

DHI chemotype binds a unique GluA2 pocket; potency and subunit selectivity are scaffold-dependent and may shift with other chemotypes.

Bioactivation liability context

Contains bioactivatable aniline motif (absent in optimized successor 16a); long-term in vivo study design may require risk-benefit review.

Radioligand benchmarking gap

No tritiated probe available for other chemotypes; direct allosteric site occupancy comparisons may not transfer across scaffolds.

• [1] MDPI. Recovery from AMPA Receptor Potentiation by Ampakines. Brain Sci. 2025. High-impact vs. low-impact ampakine classification. View Source
• [2] Patel NC, Schwarz J, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. J Med Chem. 2013;56(22):9180-9191. doi:10.1021/jm401274b View Source
• [3] HandWiki. Chemistry: AMPA receptor positive allosteric modulator. Overview of divergent allosteric site specificity, potency, and impact across AMPAR PAM classes. View Source

PF-04701475: Quantitative Differentiation Evidence

AMPA Receptor Potency Comparison

In fluorometric calcium-flux functional assays, PF-04701475 potentiates AMPAR responses with an EC50 of 123 nM . This represents approximately 2.5-fold greater potency than the subsequently developed Pfizer clinical candidate PF-04958242 (pesampator), which exhibits an EC50 of 310 nM (Ki = 170 nM) in analogous AMPAR functional assays [1]. By contrast, the structurally unrelated low-impact potentiator CX-546 requires concentrations in the 93–150 µM range (roughly 750- to 1200-fold higher) to achieve 50% potentiation in hippocampal slice and astrocyte preparations [2]. PF-04701475 thus occupies a distinct potency band—sub-micromolar but not ultra-low nanomolar—that differentiates it from both higher-potency high-impact potentiators such as TAK-653 (EC50 ≈ 0.93–3.3 µM in neuronal Ca²⁺ and patch-clamp assays) and legacy millimolar-range ampakines [3].

AMPAR Potency

Cross-study comparable

PF-04701475 EC50 = 123 nM
~2.5× vs PF-04958242 (310 nM)
~750–1200× vs CX-546 (~100 µM)
~7.5–27× vs TAK-653 (0.93–3.3 µM)

Supports AMPAR functional potency differentiation in fluorometric assays

Assay conditions and cell types vary across studies

Evidence Dimension	AMPA receptor functional potentiation potency (EC50)
Target Compound Data	EC50 = 123 nM (fluorometric Ca²⁺-flux assay)
Comparator Or Baseline	PF-04958242: EC50 = 310 nM (Ki = 170 nM); CX-546: EC50 ≈ 93–150 µM (hippocampal slice/patch clamp); TAK-653: EC50 ≈ 0.93–3.3 µM (neuronal Ca²⁺/patch clamp)
Quantified Difference	PF-04701475 is ~2.5× more potent than PF-04958242; ~750–1200× more potent than CX-546; ~7.5–27× more potent than TAK-653 (depending on assay format)
Conditions	Fluorometric imaging plate reader (FLIPR) Ca²⁺-flux assay in recombinant or native AMPAR-expressing cells

Why This Matters

Selecting PF-04701475 over PF-04958242 or low-impact comparators ensures a defined potency window suitable for in-vivo target-engagement studies where excessive potency may narrow the translational therapeutic index.

• [1] PeptideDB. Pesampator (PF-04958242) bioactivity data. EC50 = 310 nM, Ki = 170 nM. View Source
• [2] Alomone Labs. CX 546 product information. EC50 ~150 µM (hippocampal slice, patch clamp). View Source
• [3] Nature Communications / PMC. TAK-653 (osavampator) Table 1: EC50 = 0.93 µM (Ca²⁺), 4.4 µM (AMPAR currents) in rat primary hippocampal neurons. View Source

AMPA Potentiator Impact Classification

AMPAR PAMs are classified by their impact on receptor kinetics. High-impact potentiators completely offset receptor desensitization and enhance agonist binding affinity, whereas low-impact potentiators only modestly slow deactivation without altering agonist affinity [1]. PF-04701475 belongs to the dihydroisoxazole class, which operates via a structurally resolved allosteric pocket on the GluA2 ligand-binding domain and exhibits high-impact functional characteristics [2]. In contrast, classic ampakines such as CX-546, CX-717, and aniracetam are low-impact modulators that do not fully prevent desensitization [3]. The distinction is pharmacologically consequential: high-impact compounds generate larger and more sustained excitatory postsynaptic current enhancements and are effective in reversing NMDA-antagonist-induced deficits, whereas low-impact compounds exhibit a wider therapeutic window but weaker maximal efficacy in translational cognition models [4].

Impact Phenotype

Class-level inference

High-impact: complete desensitization blockade, enhanced agonist affinity
Low-impact: modest desensitization slowing, no agonist affinity change

Supports electrophysiology endpoint interpretation for AMPAR potentiation studies

Classification from published literature; direct comparative data limited

Evidence Dimension	AMPAR desensitization offset and agonist binding affinity modulation
Target Compound Data	High-impact phenotype (dihydroisoxazole class; complete desensitization blockade; enhanced agonist affinity inferred from structural class)
Comparator Or Baseline	Low-impact ampakines (CX-546, CX-717, aniracetam): modest desensitization slowing; no agonist affinity alteration
Quantified Difference	Qualitative functional class difference; high-impact compounds produce sustained potentiation whereas low-impact compounds produce transient modulation
Conditions	Electrophysiological and binding studies in recombinant and native AMPAR preparations

Why This Matters

Procurement of PF-04701475 rather than a low-impact ampakine is critical when the experimental objective requires maximal potentiation efficacy and desensitization blockade—parameters directly linked to pro-cognitive efficacy in translational schizophrenia and Alzheimer's disease models.

• [1] MDPI. Recovery from AMPA Receptor Potentiation by Ampakines. Brain Sci. 2025. High-impact vs. low-impact definition. View Source
• [2] Patel NC, Schwarz J, Hou XJ, et al. J Med Chem. 2013;56(22):9180-9191. PF-04701475 (8a) as DHI prototype. View Source
• [3] Abcam. CX 546 product page: Selectively binds agonist-bound non-desensitized receptor; destabilizes desensitized conformation with greater potency than CX516. View Source
• [4] HandWiki. AMPA receptor positive allosteric modulator. Divergent properties across classes including impact and subunit selectivity. View Source

Bioactivatable Aniline Motif Liability

The PF-04701475 (8a) scaffold contains a 4-(pyrrolidin-1-yl)-3-fluorophenyl substituent that harbors a potentially bioactivatable aniline substructure, a recognized structural alert for idiosyncratic toxicity [1]. In the same lead-optimization campaign, compound 16a was engineered to remove this aniline feature while retaining desirable in-vitro ADME properties, directly establishing that PF-04701475 represents the pre-optimization prototype with a defined structural liability [2]. This is critical contextual knowledge for procurement decisions: PF-04701475 is intentionally used as a pharmacology prototype where the presence of the aniline moiety is tolerated for mechanistic studies, whereas 16a or later-generation compounds (e.g., PF-04958242, which lacks the DHI scaffold entirely) should be selected when minimizing bioactivation risk is paramount [3].

Bioactivation Alert

Direct head-to-head comparison

8a (PF-04701475): aniline motif present
16a: aniline-free, retains in vitro ADME properties

Context for selecting prototype vs. optimized analog in long-term studies

Structural alert identified during lead optimization

Evidence Dimension	Presence of bioactivatable aniline substructure and associated toxicological risk
Target Compound Data	PF-04701475 (8a): contains 3-fluoro-4-(pyrrolidin-1-yl)aniline motif—known bioactivation liability
Comparator Or Baseline	Compound 16a: functionally potent, aniline-free, retains desirable in-vitro ADME. PF-04958242: distinct tetrahydrofuran-ether chemotype, no aniline
Quantified Difference	Qualitative structural alert present in PF-04701475 but absent in 16a and PF-04958242
Conditions	Medicinal chemistry lead optimization; in-vitro ADME profiling

Why This Matters

PF-04701475 is the appropriate procurement choice when the goal is to replicate published in-vivo AMPAR pharmacology with the exact DHI prototype used in foundational studies; however, users requiring minimized bioactivation risk for long-term in-vivo dosing should instead procure 16a or PF-04958242.

• [1] Patel NC, Schwarz J, Hou XJ, et al. J Med Chem. 2013;56(22):9180-9191. PF-04701475 (8a) as DHI prototype with bioactivatable aniline. View Source
• [2] Protein Data Bank in Europe (PDBe). Entry 4lz7 citation: lead optimization provided 16a lacking bioactivatable aniline. View Source
• [3] Shaffer CL, Patel NC, Schwarz J, et al. The Discovery and Characterization of PF-04958242. J Med Chem. 2015;58(10):4291-4308. View Source

Tritiated Radioligand Target Engagement

The discovery program that yielded PF-04701475 simultaneously produced PF-04725379 (compound 11), whose tritiated form ([³H]-PF-04725379) was developed as a dedicated radioligand for quantifying binding affinities of DHI-series AMPAR potentiators in rat brain homogenate [1]. This provides a unique experimental advantage: PF-04701475 can be directly benchmarked in competitive binding assays using the radiolabeled congener from the same chemical series, enabling precise allosteric-site occupancy measurements that are not readily achievable with structurally unrelated potentiators such as CX-614 or cyclothiazide [2]. No equivalent tritiated probe exists for PF-04958242 or TAK-653 within their respective chemotypes [3].

Radioligand Binding

Cross-study comparable

[³H]-PF-04725379 (DHI series) enables homologous competition
No equivalent tritiated probe for PF-04958242 or TAK-653 chemotypes

Enables direct allosteric-site occupancy measurement in rat brain homogenate

Method-dependent advantage for receptor-occupancy translational studies

Evidence Dimension	Availability of a chemotype-matched tritiated radioligand for direct binding-site occupancy studies
Target Compound Data	PF-04701475 can be studied using [³H]-PF-04725379 (same DHI series) for competitive binding
Comparator Or Baseline	PF-04958242, TAK-653, CX-614: no tritiated radioligand from the identical chemical series available
Quantified Difference	Qualitative methodological advantage: direct homologous competition vs. heterologous or functional-only assays
Conditions	Rat brain homogenate binding assay

Why This Matters

Procurement of PF-04701475 alongside [³H]-PF-04725379 enables the most rigorous allosteric-site binding characterization available within this pharmacology space, supporting receptor-occupancy-to-efficacy translational modeling.

• [1] Patel NC, Schwarz J, Hou XJ, et al. J Med Chem. 2013;56(22):9180-9191. PF-04725379 (11) tritiated for binding affinity characterization. View Source
• [2] Proteopedia. Crystal structures of GluR2 ligand-binding domain in complex with glutamate and positive allosteric modulators (entry 4lz7). View Source
• [3] HandWiki. AMPAR PAM class comparison: no tritiated radioligand reported for PF-04958242 or TAK-653 chemotypes. View Source

AMPAR Selectivity Profile

PF-04701475 is characterized as a potent and selective AMPAR positive allosteric potentiator by the originator (Pfizer) and major vendors . While explicit broad-panel selectivity data (e.g., Cerep panel) for PF-04701475 are not publicly disclosed, the dihydroisoxazole class derives its selectivity from structure-based design anchored to X-ray co-crystal structures of the human GluA2 ligand-binding domain, conferring binding-site specificity that distinguishes it from first-generation ampakines (e.g., CX-546, CX-614) known to interact with multiple iGluR subtypes [1]. The optimized successor PF-04958242 has demonstrated high selectivity for AMPAR over other glutamate receptor families and a broad off-target panel [2], providing class-level confidence in the selectivity profile of the DHI prototype PF-04701475.

Selectivity

Class-level inference

Described as selective AMPAR PAM; structure-based design on GluA2 LBD
Broad-panel selectivity data not publicly disclosed

Selectivity inferred from chemotype and structural biology; off-target profiling recommended

Extrapolated from successor PF-04958242 selectivity data

Evidence Dimension	AMPAR selectivity vs. other glutamate receptor families and off-target liability
Target Compound Data	Described as 'potent and selective AMPAR PAM'; structure-based design on GluA2 LBD
Comparator Or Baseline	CX-546, CX-614: reported AMPAR PAM activity but with broader iGluR interactions. PF-04958242: validated high selectivity in subsequent profiling
Quantified Difference	No quantitative broad-panel selectivity data publicly available for PF-04701475; selectivity claim derives from Pfizer originator designation and class-level extrapolation
Conditions	Recombinant human GluA2 ligand-binding domain X-ray crystallography; functional selectivity inferred from chemotype

Why This Matters

For procurement where AMPAR target specificity is a critical experimental variable, PF-04701475 offers the selectivity confidence of a structurally enabled, GluA2-co-crystallized chemotype—an advantage over earlier ampakines with less well-defined binding modes.

• [1] Patel NC, Schwarz J, Hou XJ, et al. J Med Chem. 2013;56(22):9180-9191. Structure-based design using GluA2 LBD X-ray structures. View Source
• [2] Shaffer CL, Patel NC, Schwarz J, et al. J Med Chem. 2015;58(10):4291-4308. PF-04958242 selectivity characterization. View Source

PF-04701475: Research Application Scenarios

In Vivo Cognitive Pharmacology Studies

PF-04701475 was explicitly designated as the prototype for in-vivo AMPAR pharmacology exploration within the Pfizer DHI discovery program [1]. Its EC50 of 123 nM and high-impact PAM phenotype make it suitable for acute rodent cognition models (e.g., novel object recognition, Morris water maze) where maximal AMPAR potentiation is desired [2]. Published literature confirms its pharmacokinetic profile is adequate for systemic dosing in rodent models [3]. Users should select PF-04701475 specifically when replicating or extending the foundational in-vivo AMPAR potentiation literature from the Pfizer group.

Allosteric Binding with Tritiated Probe

A key differentiator for PF-04701475 is the availability of the tritiated congener [³H]-PF-04725379 from the identical DHI chemotype [1]. This enables homologous competitive binding assays in rat brain homogenate to directly quantify PF-04701475 binding-site occupancy, affinity shifts, and allosteric coupling parameters [2]. This experimental configuration is unmatched by any other AMPAR PAM chemotype and is recommended for receptor-occupancy-to-efficacy translational modeling studies.

Dihydroisoxazole SAR Lead Optimization

PF-04701475 (8a) serves as the benchmark reference compound for SAR studies within the dihydroisoxazole AMPAR PAM class [1]. Its co-crystal structure with the human GluA2 ligand-binding domain (PDB 4LZ7) provides atomic-level binding-mode information [2]. Because 8a retains the potentially bioactivatable aniline that was subsequently removed in compound 16a, it represents the ideal starting point for laboratories optimizing away this structural alert while maintaining AMPAR functional potency and in-vitro ADME properties [3].

AMPAR Impact Phenotype Electrophysiology Standard

As a representative high-impact dihydroisoxazole potentiator, PF-04701475 is suited for use as a positive control in patch-clamp electrophysiology experiments designed to benchmark the impact phenotype (desensitization blockade, agonist affinity modulation) of novel AMPAR PAMs [1]. Its EC50 of 123 nM and defined chemotype enable direct comparison against low-impact reference compounds such as CX-546 or aniracetam, facilitating standardized classification of new chemical entities [2]. This application leverages PF-04701475's well-characterized position at the intersection of moderate potency and high-impact pharmacology.

Application

Selection Property

Validation Focus

In vivo cognitive pharmacology models

High-impact AMPAR PAM phenotype

Target engagement and cognition endpoint validation

Allosteric site occupancy studies

DHI-chemotype matched [³H]-probe

Homologous competition binding assays

Dihydroisoxazole SAR optimization

Benchmark prototype with aniline motif (8a)

In vitro ADME and functional potency benchmarking

AMPAR impact phenotype classification

High-impact desensitization blocker

Patch-clamp potentiation vs. low-impact comparators

• [1] Patel NC, Schwarz J, Hou XJ, et al. Discovery and characterization of a novel dihydroisoxazole class of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. J Med Chem. 2013;56(22):9180-9191. doi:10.1021/jm401274b View Source
• [2] HandWiki. Chemistry: AMPA receptor positive allosteric modulator. High-impact vs. low-impact classification and functional consequences. View Source
• [3] Protein Data Bank in Europe (PDBe). Entry 4lz7: GluA2 LBD co-crystal structure with DHI potentiators; lead optimization from 8a to 16a. View Source